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Compound of Interest

2-(1-butyl-1H-pyrazol-4-yl)ethan-1-
Compound Name:

amine
CAS No.: 1341188-48-4
Cat. No.: B1489777

Get Quote

Chemical Identity & Context

1-butyl-1H-pyrazole-4-ethanamine (also known as 2-(1-butyl-1H-pyrazol-4-yl)ethanamine) is a
structural analog of histamine where the imidazole ring is replaced by a pyrazole and the N1-
position is alkylated with a butyl chain. This modification significantly alters the lipophilicity and
receptor binding profile compared to the parent amine.
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Property Detail

IUPAC Name 2-(1-butyl-1H-pyrazol-4-yl)ethanamine
Common Name 1-butyl-4-(2-aminoethyl)pyrazole

Molecular Formula CoH17N3

Molecular Weight 167.26 g/mol

SMILES CCCCnlcc(CCN)cnl

CAS Registry Number Not Widely Indexed (See Parent CAS below)

6429-11-4 (2-(1H-pyrazol-4-yl)ethanamine

Parent Compound CAS ] )
dihydrochloride)

Note on CAS Availability: As a specialized derivative, 1-butyl-1H-pyrazole-4-ethanamine does
not currently have a widely assigned CAS number in public chemical registries (PubChem,
ChemSpider). Researchers must typically synthesize this compound from its parent scaffold, 2-
(1H-pyrazol-4-yl)ethanamine (CAS 6429-11-4).

Synthesis Strategy

Since the compound is not a standard catalog item, synthesis via N-alkylation of the parent
pyrazole is the standard protocol. This route ensures regioselectivity and high purity.[1][2]

Reaction Pathway

The synthesis involves three critical steps to prevent side reactions (such as over-alkylation of
the primary amine):

o Protection: Selective protection of the primary ethylamine tail.
 Alkylation: Nucleophilic substitution at the pyrazole N1 position.[1][2]

» Deprotection: Removal of the protecting group to yield the final amine.

Parent Scaffold Step 1: N-Boc Protection Intermediate A Intermediate B Step 3: Deprotection Target Product
(CAS 6429-11-4) (Boc20, TEA, DCM) (N-Boc-pyrazole-ethanamine) (1-Butyl-N-Boc-pyrazole) (TFA/DCM or HCl/Dioxane) 1-butyl-1H-pyrazole-4-ethanamine

Step 2: N-Alkylation
(1-Bromobutane, NaH, DMF)
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Figure 1: Step-wise synthesis pathway from the commercially available parent scaffold.

Detailed Protocol
Step 1: Protection (Boc-Anhydride)

o Reagents: 2-(1H-pyrazol-4-yl)ethanamine 2HCI (1.0 eq), Di-tert-butyl dicarbonate (Boc:z0,
1.1 eq), Triethylamine (TEA, 3.0 eq), Dichloromethane (DCM).

e Procedure: Dissolve the starting salt in DCM and add TEA at 0°C. Add Boc20 dropwise. Stir
at room temperature for 4-6 hours.

o Workup: Wash with water and brine. Dry over NazSOa.

 Yield: Expect >90% of tert-butyl (2-(1H-pyrazol-4-yl)ethyl)carbamate.

Step 2: N-Alkylation (The Critical Step)

e Reagents: Intermediate A (1.0 eq), 1-Bromobutane (1.2 eq), Sodium Hydride (NaH, 60%
dispersion, 1.2 eq), DMF (anhydrous).

e Procedure:

o

Dissolve Intermediate A in anhydrous DMF under N2 atmosphere.

[¢]

Cool to 0°C and add NaH portion-wise. Stir for 30 min to deprotonate the pyrazole ring.

[e]

Add 1-bromobutane dropwise.

o

Allow to warm to RT and stir overnight.

o Regioselectivity: Pyrazole alkylation typically favors the N1 position (1,4-substitution) over
N2 due to steric and electronic factors, but isomers may form.

 Purification: Silica gel chromatography (Hexane/EtOAc gradient) is required to separate the
N1-butyl isomer from any trace N2-isomers.
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Step 3: Deprotection
o Reagents: Trifluoroacetic acid (TFA) in DCM (1:4 ratio) or 4M HCI in Dioxane.

e Procedure: Stir Intermediate B in the acid solution for 1-2 hours.

« |solation: Evaporate solvent. Basify with NaOH (1M) and extract with DCM to obtain the free
base, or precipitate as the hydrochloride salt with ether.

Applications in Drug Discovery

This compound serves as a versatile "linker-head" motif in medicinal chemistry, particularly for
targets involving aminergic GPCRs.

Histamine Receptor Modulation

The 4-(2-aminoethyl)pyrazole core is a bioisostere of histamine (4-(2-aminoethyl)imidazole).

o H2/H3/H4 Receptors: The addition of the N-butyl chain extends the molecule into the
hydrophobic pocket of the receptor, often converting an agonist scaffold into an antagonist or
inverse agonist.

o Selectivity: The butyl group increases selectivity for H3/H4 receptors over H1/H2 by
exploiting the lipophilic tolerance of the H3/H4 binding domains.

Fragment-Based Drug Discovery (FBDD)

In FBDD, the pyrazole-ethanamine motif acts as a high-quality fragment:
» Ligand Efficiency (LE): High LE due to low molecular weight (<170 Da).

o Vector Growth: The primary amine allows for rapid amide coupling or reductive amination to
grow the fragment into a lead compound.
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Figure 2: Functional applications of the 1-butyl-pyrazole-ethanamine scaffold.

Safety & Handling

o Corrosivity: As a primary aliphatic amine, the free base is likely corrosive to skin and eyes.
Handle with gloves and eye protection.

o Sensitization: Pyrazole derivatives can be skin sensitizers. Avoid inhalation of dust or vapors.

o Storage: Store the hydrochloride salt form at 2-8°C under desiccant. The free base is
hygroscopic and sensitive to COz (carbamate formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

